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Compound of Interest

Compound Name: Nampt activator-2

Cat. No.: B10857116

Essential Safety and Handling Guide for Nampt
Activator-2

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Nampt activator-2. The following procedures are
designed to ensure the safe handling, storage, and disposal of this potent research compound.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Nampt activator-2 is not publicly available, an
SDS for the closely related "Nampt activator-3" indicates the following potential hazards under
the Globally Harmonized System (GHS):

» Acute Toxicity, Oral (Category 4): Harmful if swallowed.
o Skin Corrosion/Irritation (Category 2): Causes skin irritation.

e Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.
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Given these potential hazards, a comprehensive approach to personal protective equipment is
mandatory. The following table summarizes the required PPE for handling Nampt activator-2.

PPE Category Equipment Specifications and Use

Chemical splash goggles are
required at all times. A face
shield should be worn over
] Safety Goggles and Face )
Eye and Face Protection —_ safety goggles when handling
ie

larger quantities or when there
is a significant risk of

splashing.

Wear two pairs of nitrile
. o ] gloves. Check for perforations
Hand Protection Nitrile Gloves (Double Gloving)
before use. Change gloves

immediately if contaminated.

A fully buttoned laboratory coat
is required. For procedures
] with a high risk of splashing, a
Body Protection Laboratory Coat and Apron ) )
chemically resistant apron
should be worn over the lab

coat.

When handling the powdered
form of the compound outside
of a certified chemical fume

Respiratory Protection N95 Respirator or higher hood, a NIOSH-approved N95
respirator or higher is required
to prevent inhalation of

airborne particles.

Experimental Protocols: Safe Handling and
Operational Plan

Adherence to a strict, step-by-step protocol is essential for minimizing exposure risk.
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2.1. Preparation and Weighing of Powdered Nampt Activator-2

o Designated Area: All handling of powdered Nampt activator-2 must be conducted in a
designated area within a certified chemical fume hood.

» Decontamination: Before and after handling, decontaminate the work surface with an
appropriate solvent (e.g., 70% ethanol).

» Weighing:

o Tare a sealed container on a balance outside the fume hood.

o Inside the fume hood, carefully transfer the approximate amount of powdered Nampt
activator-2 to the tared container.

o Seal the container and re-weigh it outside the fume hood to determine the exact mass.

o If adjustments are needed, return the sealed container to the fume hood to add or remove
the compound.

e Solution Preparation: Prepare solutions within the chemical fume hood. Add the solvent to
the powdered compound slowly to avoid splashing.

2.2. General Handling Procedures

Always handle Nampt activator-2 in the least hazardous form possible (i.e., in solution
rather than as a powder).

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan

Proper disposal of Nampt activator-2 and contaminated materials is critical to prevent
environmental contamination and accidental exposure.
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3.1. Waste Segregation and Collection
e Solid Waste:

o Unused or excess powdered Nampt activator-2 is considered acutely toxic waste. It must
be collected in a clearly labeled, sealed container.

o Contaminated materials such as gloves, weigh boats, and paper towels must also be
disposed of as hazardous waste. Collect these in a designated, sealed plastic bag or
container.

e Liquid Waste:

o Solutions containing Nampt activator-2 should be collected in a designated, sealed, and
clearly labeled waste container.

o Do not dispose of liquid waste containing Nampt activator-2 down the drain.
o Empty Containers:

o Empty containers that held Nampt activator-2 must be triple-rinsed with a suitable
solvent. The rinsate must be collected as hazardous waste. After triple-rinsing, the
container can be disposed of as regular laboratory glassware.

3.2. Waste Disposal Procedure

All waste containing Nampt activator-2 must be disposed of through your institution's
hazardous waste management program. Follow all local, state, and federal regulations for the
disposal of toxic chemical waste.

Visual Guides

4.1. Experimental Workflow for Safe Handling
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 To cite this document: BenchChem. [Personal protective equipment for handling Nampt
activator-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857116#personal-protective-equipment-for-
handling-nampt-activator-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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